Cas no 22300-56-7 (5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid)

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a phenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of both the triazole and carboxylic acid groups enhances its reactivity, enabling use in amide coupling, esterification, and other derivatization reactions. Its well-defined molecular framework makes it valuable for designing biologically active molecules, including potential enzyme inhibitors or ligands. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial applications.

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid structure

22300-56-7 structure

Product Name:5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid

CAS No:22300-56-7

MF:C₁₀H₉N₃O₂

MW:203.197361707687

MDL:MFCD00051653

CID:88333

PubChem ID:519936

Update Time:2025-06-09

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-2-phenyl-1,2,3-triazole-5-carboxylic acid
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid
- 5-methyl-2-phenyltriazole-4-carboxylic acid
- (5-methyl-2-phenyl-2H-[1,2,3]triazol-4-yl)carboxylic acid
- 4-Methyl-2-phenyl-2H-1,2,3-triazole-5-carboxylic acid
- 5-methyl-2-phenyl-1,2,3-triazole-4-carboxylic acid
- 5-methyl-2-phenyl-1H-[1,2,3]triazole-4-carboxylic acid
- 5-Methyl-2-phenyl-2H-[1,2,3]triazol-4-carbonsaeure
- FT-0619018
- W-206750
- 4-carboxy-5-methyl-2-phenyl-1,2,3-triazole
- C80098
- 4-Methyl-2-phenyl-1,2,3-triazole-5-carboxylic acid, AldrichCPR
- Z57041992
- A816096
- CS-0308252
- AKOS000114225
- HMS548H15
- 2H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-2-phenyl-
- 5-methyl-2-phenyl-2H-[1,2,3]triazole-4-carboxylic acid
- CDS1_000169
- SCHEMBL316035
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid #
- STR04795
- BB 0246689
- MFCD00051653
- 2H-1,2,3-Triazole-4-carboxylicacid,5-methyl-2-phenyl-
- SDCCGMLS-0065989.P001
- 22300-56-7
- EN300-11248
- AMY13857
- TS-00349
- Maybridge1_002457
- DivK1c_001209
- DTXSID60334196
- AN-666/13376012
- 5-Methyl-2-phenyl-2H-[1,2,3]triazole-4-carbo xylic acid
- STK950822
- DB-017439
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid
- MDL： MFCD00051653
- Inchi： 1S/C10H9N3O2/c1-7-9(10(14)15)12-13(11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,14,15)
- InChI Key： GQYQHAGPALBYDO-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C2C=CC=CC=2)N=1)=O
- BRN： 177649

Computed Properties

Exact Mass: 203.06900
Monoisotopic Mass: 202.061652
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2

Experimental Properties

Color/Form: White crystalline powder 2. density (g/ml, 25/4 ℃)
Density: 1.4±0.1 g/cm3
Melting Point: 200-202°C
Boiling Point: 432.9±37.0 °C at 760 mmHg
Flash Point: 215.6±26.5 °C
PSA: 68.01000
LogP: 1.27390
Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Risk Phrases：R36/37/38
Safety Term：S26;S36

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Pricemore >>

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5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:22300-56-7)5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic Acid

Order Number:A816096

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):176.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

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